Cas no 1355355-60-0 ((2-cyclohexylethyl)hydrazine dihydrochloride)

• Product Name: (2-cyclohexylethyl)hydrazine dihydrochloride
• CAS No: 1355355-60-0
• MF: C₈H₂₀Cl₂N₂
• MW: 215.163800239563
• CID: 4592880
• PubChem ID: 66665406
• Update Time: 2025-05-22

(2-cyclohexylethyl)hydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-cyclohexylethyl)hydrazine dihydrochloride

• Inchi： 1S/C8H18N2.2ClH/c9-10-7-6-8-4-2-1-3-5-8;;/h8,10H,1-7,9H2;2*1H
• InChI Key： VYKYKMVEVZBEFM-UHFFFAOYSA-N
• SMILES： N(CCC1CCCCC1)N.[H]Cl.[H]Cl

Additional information on (2-cyclohexylethyl)hydrazine dihydrochloride

Compound CAS No. 1355355-60-0: (2-cyclohexylethyl)hydrazine dihydrochloride

The compound with CAS No. 1355355-60-0, commonly referred to as (2-cyclohexylethyl)hydrazine dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. The cyclohexyl group attached to the ethyl chain introduces steric hindrance, which can influence the compound's reactivity and bioavailability. The hydrazine moiety, on the other hand, is known for its ability to form various bioisosteres and participate in diverse chemical reactions, making it a versatile building block in medicinal chemistry.

Recent studies have highlighted the importance of (2-cyclohexylethyl)hydrazine dihydrochloride in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-cancer drug discovery. The cyclohexane ring provides rigidity to the molecule, which can enhance its binding affinity to target proteins. This property has been leveraged in designing small-molecule inhibitors for kinases and other enzyme targets, which are critical in oncology research.

In terms of synthesis, (2-cyclohexylethyl)hydrazine dihydrochloride can be prepared via a variety of methods, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of cyclohexanol with ethylene oxide to form cyclohexylethanol, followed by conversion to the corresponding hydrazine derivative. The use of dihydrochloride salt ensures stability and solubility, making it suitable for various biochemical assays and pharmacokinetic studies.

The pharmacokinetic profile of (2-cyclohexylethyl)hydrazine dihydrochloride has been extensively studied in preclinical models. Research indicates that the compound exhibits moderate absorption and distribution properties, with a half-life that is favorable for therapeutic applications. Its metabolism involves both oxidative pathways and enzymatic degradation, which are influenced by the presence of the cyclohexane ring and hydrazine group. These findings have implications for drug design, particularly in optimizing bioavailability and minimizing toxicity.

One of the most promising applications of (2-cyclohexylethyl)hydrazine dihydrochloride lies in its potential as a targeting ligand for drug delivery systems. By conjugating this compound with nanoparticles or polymer-based carriers, researchers aim to enhance the specificity and efficacy of anti-cancer drugs. The cyclohexane ring provides a platform for further functionalization, enabling the attachment of imaging agents or therapeutic payloads.

Recent advancements in computational chemistry have also shed light on the molecular interactions of (2-cyclohexylethyl)hydrazine dihydrochloride with biological targets. Molecular docking studies reveal that the compound can bind effectively to hydrophobic pockets on protein surfaces, suggesting its potential as an inhibitor of key signaling pathways involved in cancer progression.

In conclusion, (2-cyclohexylethyl)hydrazine dihydrochloride (CAS No. 1355355-60-0) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structural features, coupled with recent research findings, underscore its importance as a valuable tool in advancing therapeutic interventions.